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Compound of Interest

Compound Name: 4-(2-Furyl)-3-buten-2-one

Cat. No.: B1221072

Essential Safety and Handling Guide for 4-(2-
Furyl)-3-buten-2-one

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(2-Furyl)-3-buten-2-one (CAS No. 623-15-4), also known as 2-
Furfurylideneacetone. The following information is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

4-(2-Furyl)-3-buten-2-one is classified as hazardous.[1] It is harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[2][3]
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Quantitative Data Summary

The following table summarizes key quantitative data for 4-(2-Furyl)-3-buten-2-one.

Property Value Source
Molecular Formula CsHsO2 [3]
Molecular Weight 136.15 g/mol [3]
CAS Number 623-15-4 [1]12113]
Melting Point 34-41 °C
Flash Point 104 °C (219.2 °F)
Appearance Light yellow to brown powder )

or lump

Occupational exposure limits have not been established for this product by region-specific
regulatory bodies.[1]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn when
handling 4-(2-Furyl)-3-buten-2-one.
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PPE Category Specification Rationale

Appropriate protective gloves To prevent skin contact and
(e.g., Nitrile rubber). irritation.[1][2]

Hand Protection

Chemical safety glasses or )
To protect eyes from serious

Eye/Face Protection goggles. A face shield may be o
irritation.[1][2]

required for splash hazards.

) ] Wear appropriate protective To prevent skin exposure and
Skin and Body Protection ) o
clothing, such as a lab coat. irritation.[2][4]

Use in a well-ventilated area. If

dust or vapors are generated, ]
To prevent respiratory tract

Respiratory Protection use a NIOSH-approved o
irritation.[1][2]

respirator with an appropriate

cartridge.

Experimental Protocols: Handling and Storage

Adherence to the following step-by-step procedures is mandatory for the safe handling and
storage of 4-(2-Furyl)-3-buten-2-one.

Handling Procedure

» Preparation: Ensure a safety shower and eye wash station are readily accessible.[2] Work
should be conducted in a well-ventilated area, preferably a chemical fume hood.[1][2]

» Donning PPE: Before handling, put on all required personal protective equipment as
specified in the table above.

» Dispensing: Handle the solid material carefully to avoid dust formation.[2]

e Operations: Avoid breathing dust, fumes, or vapors.[1][2] Prevent contact with skin and eyes.
[1] Do not eat, drink, or smoke in the handling area.[1]

e Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][4]
Contaminated clothing should be washed before reuse.[4]
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]
o Keep away from strong oxidizing agents.[1]

e The material is light-sensitive; protect from light.[1]

Operational Plans: Spill and Disposal
Accidental Release Measures (Spill Protocol)

o Immediate Action: Evacuate the area and ensure adequate ventilation.

o Containment: Wear appropriate PPE. For solid spills, sweep up the material and place it into
a suitable, labeled container for disposal.[1] Avoid generating dust.

o Decontamination: Wash the spill site after material pickup is complete.[2]

» Reporting: Report the spill to the appropriate environmental health and safety (EHS)
personnel.

Waste Disposal Plan

o Waste Collection: Collect waste material in a designated, labeled, and sealed hazardous
waste container.[5]

e Segregation: Do not mix with other waste streams unless permitted by institutional EHS
guidelines.[5]

» Disposal Route: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][2][4] Do not empty into drains or
the environment.[1][2]

Workflow Visualization

The following diagram illustrates the lifecycle of handling 4-(2-Furyl)-3-buten-2-one in a
laboratory setting, from procurement to disposal.
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Chemical Handling Workflow for 4-(2-Furyl)-3-buten-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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